4-chloro-N-(2,3-dichlorophenyl)-3-{[(3,4-dimethylphenyl)amino]sulfonyl}benzamide

• IUPAC Name: 4-chloro-N-(2,3-dichlorophenyl)-3-[(3,4-dimethylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C21H17Cl3N2O3S/c1-12-6-8-15(10-13(12)2)26-30(28,29)19-11-14(7-9-16(19)22)21(27)25-18-5-3-4-17(23)20(18)24/h3-11,26H,1-2H3,(H,25,27)
• InChI Key: FIZHYZRBWULMFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NC3=C(C(=CC=C3)Cl)Cl)Cl)C
• Molecular Formula: C21H17Cl3N2O3S
• Molecular Weight: 483.8 g/mol

Description

4-chloro-N-(2,3-dichlorophenyl)-3-{[(3,4-dimethylphenyl)amino]sulfonyl}benzamide is a chemical compound that has been widely used in scientific research. It is also known as MK-2206 and is classified as an allosteric inhibitor of AKT. AKT is a protein kinase that plays a crucial role in various cellular processes, including cell proliferation, differentiation, and survival. The inhibition of AKT by MK-2206 has been shown to have potential therapeutic benefits in the treatment of cancer and other diseases.

Mechanism of Action

MK-2206 works by inhibiting the activity of AKT, which is a key regulator of cell survival and proliferation. AKT is activated by various growth factors and cytokines, and its activation leads to the activation of downstream signaling pathways that promote cell growth and survival. By inhibiting AKT, MK-2206 can block these downstream signaling pathways, leading to the inhibition of cell growth and survival.
Biochemical and Physiological Effects:
MK-2206 has been shown to have various biochemical and physiological effects. In addition to its inhibitory effect on AKT, it has also been shown to induce apoptosis (programmed cell death) in cancer cells. It can also inhibit the activity of other proteins involved in cell survival and proliferation, such as mTOR and S6K.

Advantages and Limitations for Lab Experiments

One of the main advantages of MK-2206 for lab experiments is its specificity for AKT. This allows researchers to study the role of AKT in various cellular processes and diseases. However, one limitation of MK-2206 is its poor solubility in water, which can make it difficult to administer in experiments.

Future Directions

There are several future directions for research on MK-2206. One area of interest is the development of more potent and selective AKT inhibitors. Another area of interest is the identification of biomarkers that can predict the response of cancer cells to MK-2206. Additionally, researchers are exploring the use of MK-2206 in combination with other cancer treatments to enhance their efficacy.

Synthesis Methods

The synthesis of MK-2206 involves several steps, including the reaction of 2,3-dichloroaniline with 4-chlorobenzoyl chloride to form 4-chloro-N-(2,3-dichlorophenyl)benzamide. This compound is then reacted with 3,4-dimethylaniline and sulfuryl chloride to form 4-chloro-N-(2,3-dichlorophenyl)-3-{[(3,4-dimethylphenyl)amino]sulfonyl}benzamide. The final product is then purified using various techniques, including column chromatography.

Scientific Research Applications

MK-2206 has been extensively studied in scientific research, particularly in the field of oncology. It has been shown to have potential therapeutic benefits in the treatment of various types of cancer, including breast, ovarian, and lung cancer. Studies have also shown that MK-2206 can enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.